![molecular formula C5H6N2S B3030744 5-Vinylthiazol-2-amine CAS No. 948905-80-4](/img/structure/B3030744.png)
5-Vinylthiazol-2-amine
Overview
Description
5-Vinylthiazol-2-amine, also known as 5-vinyl-2-aminothiazole, is a heterocyclic organic compound that contains both sulfur and nitrogen atoms in its ring structure. It has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, and antitumor properties.
Mechanism of Action
The exact mechanism of action of 5-vinylthiazol-2-amine is not fully understood, but it is believed to function by disrupting cellular processes in target organisms. For example, the compound has been shown to inhibit bacterial DNA synthesis and disrupt cell membrane integrity, leading to cell death. In cancer cells, 5-vinylthiazol-2-amine has been found to induce apoptosis by activating caspase enzymes and disrupting mitochondrial function.
Biochemical and Physiological Effects:
In addition to its antimicrobial and antitumor properties, 5-vinylthiazol-2-amine has been found to have a number of other biochemical and physiological effects. For example, the compound has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. Additionally, it has been found to have antioxidant properties, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One advantage of using 5-vinylthiazol-2-amine in lab experiments is its broad spectrum of activity against a variety of microorganisms and cancer cells. However, there are also limitations to its use, including potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are many potential future directions for research on 5-vinylthiazol-2-amine. For example, further studies could investigate its potential as a treatment for antibiotic-resistant infections or cancer. Additionally, research could focus on optimizing the compound's structure to enhance its therapeutic properties or reduce its toxicity. Finally, studies could investigate the potential use of 5-vinylthiazol-2-amine in combination with other drugs or therapies to enhance its effectiveness.
Scientific Research Applications
5-vinylthiazol-2-amine has been the subject of numerous scientific studies due to its potential therapeutic applications. For example, it has been found to exhibit antimicrobial activity against a variety of bacteria and fungi, including antibiotic-resistant strains. Additionally, the compound has been shown to have antitumor properties, with studies demonstrating its ability to inhibit cancer cell growth and induce apoptosis.
properties
IUPAC Name |
5-ethenyl-1,3-thiazol-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2S/c1-2-4-3-7-5(6)8-4/h2-3H,1H2,(H2,6,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWWPFGANFOQZTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CN=C(S1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80701588 | |
Record name | 5-Ethenyl-1,3-thiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80701588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Vinylthiazol-2-amine | |
CAS RN |
948905-80-4 | |
Record name | 5-Ethenyl-1,3-thiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80701588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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